Cas no 91971-27-6 (2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-
• CAS No: 91971-27-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 761678
• PubChem ID: 53495225
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-ethyl-5,6-dimethoxy-3-methyl-
• 2-ethyl-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• 91971-27-6
• SCHEMBL13033957
• DTXSID10705473

• Inchi： 1S/C11H14O4/c1-5-7-6(2)8(12)10(14-3)11(15-4)9(7)13/h5H2,1-4H3
• InChI Key： VKNNZDDRQBZFFF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C(C)=C(C1=O)CC)=O)OC

Computed Properties

• Exact Mass: 210.089
• Monoisotopic Mass: 210.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones